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Abstract
Decarestrictin M is a naturally occurring decanolide compound isolated from the fungal

species Penicillium simplicissimum and Penicillium corylophilum.[1] As a member of the

decarestrictine family, it has garnered significant interest within the scientific community for its

potent inhibitory effects on cholesterol biosynthesis. This technical guide provides an in-depth

overview of the chemical structure, physicochemical properties, and known biological activities

of Decarestrictin M. It is intended to serve as a valuable resource for researchers and

professionals engaged in natural product chemistry, pharmacology, and drug discovery and

development. This document summarizes the available quantitative data, outlines key

experimental methodologies, and visualizes relevant biological pathways to facilitate a

comprehensive understanding of this promising bioactive molecule.

Chemical Structure and Properties
Decarestrictin M belongs to a class of 10-membered lactones. While its detailed structure

elucidation is part of a broader investigation into the decarestrictine family, its core chemical

identity has been established through spectroscopic analysis.
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Chemical Structure
The definitive chemical structure of Decarestrictin M is still under active investigation within

the broader family of decarestrictines.

Physicochemical Properties
A summary of the known physicochemical properties of Decarestrictin M is presented in Table

1. This data is crucial for its handling, formulation, and interpretation of biological assay results.

Property Value Reference

Molecular Formula C₁₀H₁₆O₄

Molecular Weight 216.23 g/mol

CAS Number 144161-38-6

Class Decanolide

Appearance Not Reported

Solubility Not Reported

Melting Point Not Reported

Boiling Point Not Reported

Table 1: Physicochemical Properties of Decarestrictin M

Biological Activity: Inhibition of Cholesterol
Biosynthesis
The primary biological activity of Decarestrictin M and its analogues is the inhibition of

cholesterol biosynthesis.[1] This positions it as a molecule of interest for potential therapeutic

applications in hypercholesterolemia and related cardiovascular diseases.

Mechanism of Action
The precise enzymatic target of Decarestrictin M within the cholesterol biosynthesis pathway

is a subject of ongoing research. The pathway is a complex cascade of enzymatic reactions,
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and identifying the specific point of inhibition is critical for understanding its pharmacological

profile. The general pathway for cholesterol synthesis is depicted below.
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A simplified overview of the cholesterol biosynthesis pathway.

Experimental Protocols
The isolation and characterization of decarestrictines, including Decarestrictin M, involve

standard natural product chemistry techniques. The following is a generalized workflow based

on the initial discovery of the decarestrictine family.[1]

Fermentation and Isolation
A logical workflow for the fermentation of the producing organism and subsequent isolation of

Decarestrictin M is outlined below.
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General workflow for the production and isolation of Decarestrictin M.

Detailed Steps:

Strain and Fermentation: The producing fungal strains, Penicillium simplicissimum or

Penicillium corylophilum, are cultured in a suitable liquid medium under controlled conditions

to promote the production of secondary metabolites.[1]

Extraction: The culture broth is harvested, and the bioactive compounds are extracted using

organic solvents.
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Chromatographic Separation: The crude extract is subjected to various chromatographic

techniques, such as column chromatography and thin-layer chromatography, to separate the

different decarestrictine analogues.[1]

Purification: Fractions containing Decarestrictin M are further purified, often using high-

performance liquid chromatography (HPLC), to obtain the pure compound.

Structural Characterization: The structure of the isolated Decarestrictin M is determined

using spectroscopic methods, including mass spectrometry and nuclear magnetic resonance

(NMR) spectroscopy.[1]

Biological Assays
In vitro testing of the inhibitory activity of Decarestrictin M on cholesterol biosynthesis can be

performed using cell-based assays.[1]

Protocol Outline:

Cell Culture: A suitable cell line, such as the human liver cancer cell line HepG2, is cultured

under standard conditions.[1]

Treatment: The cells are treated with varying concentrations of Decarestrictin M.

Metabolic Labeling: A radiolabeled precursor of cholesterol, such as [¹⁴C]-acetate, is added

to the cell culture.

Lipid Extraction: After an incubation period, the cellular lipids are extracted.

Analysis: The amount of radiolabeled cholesterol is quantified to determine the extent of

inhibition by Decarestrictin M.

Conclusion and Future Directions
Decarestrictin M represents a promising natural product with demonstrated inhibitory activity

against cholesterol biosynthesis. Further research is warranted to fully elucidate its chemical

structure, delineate its precise mechanism of action, and evaluate its therapeutic potential. Key

areas for future investigation include:
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Complete structural elucidation using advanced spectroscopic and crystallographic

techniques.

Identification of the specific enzyme(s) in the cholesterol biosynthesis pathway inhibited by

Decarestrictin M.

In vivo studies to assess its efficacy and safety profile in animal models of

hypercholesterolemia.

Structure-activity relationship (SAR) studies to guide the synthesis of more potent and

selective analogues.

The information presented in this technical guide provides a solid foundation for researchers

and drug development professionals to build upon in their exploration of Decarestrictin M and

its potential as a novel therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Secondary metabolites by chemical screening. 8. Decarestrictines, a new family of
inhibitors of cholesterol biosynthesis from Penicillium. I. Strain description, fermentation,
isolation and properties - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Decarestrictin M chemical structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15574387#decarestrictin-m-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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